Cas no 81578-43-0 (1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-)

• Product name: 1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-
• CAS No: 81578-43-0
• MF: C₁₂H₂₀O₂
• MW: 196.286
• CID: 703672
• PubChem ID: 13146916

1,2-Cyclooctanedione, 3,3,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclooctanedione, 3,3,8,8-tetramethyl-
• 3,3,8,8-tetramethylcyclooctane-1,2-dione
• DTXSID30521894
• 81578-43-0
• SCHEMBL965199

• Inchi： InChI=1S/C12H20O2/c1-11(2)7-5-6-8-12(3,4)10(14)9(11)13/h5-8H2,1-4H3
• InChI Key： OFUVUDZHGRTQMW-UHFFFAOYSA-N
• SMILES： CC1(CCCCC(C(=O)C1=O)(C)C)C

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų